Cas no 518055-69-1 (N-(1Z)-3-(4-ethoxyphenyl)amino-4-oxo-1,4-dihydronaphthalen-1-ylidene-4-methoxybenzene-1-sulfonamide)

• Product Name: N-(1Z)-3-(4-ethoxyphenyl)amino-4-oxo-1,4-dihydronaphthalen-1-ylidene-4-methoxybenzene-1-sulfonamide
• CAS No: 518055-69-1
• MF: C₂₅H₂₂N₂O₅S
• MW: 462.517585277557
• CID: 5957208
• PubChem ID: 5429585
• Update Time: 2025-10-16

N-(1Z)-3-(4-ethoxyphenyl)amino-4-oxo-1,4-dihydronaphthalen-1-ylidene-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1Z)-3-(4-ethoxyphenyl)amino-4-oxo-1,4-dihydronaphthalen-1-ylidene-4-methoxybenzene-1-sulfonamide
• (Z)-N-(3-((4-ethoxyphenyl)amino)-4-oxonaphthalen-1(4H)-ylidene)-4-methoxybenzenesulfonamide
• Benzenesulfonamide, N-[3-[(4-ethoxyphenyl)amino]-4-oxo-1(4H)-naphthalenylidene]-4-methoxy-
• F1269-0559
• 518055-69-1
• N-(3-(4-ethoxyanilino)-4-oxo-1(4H)-naphthalenylidene)-4-methoxybenzenesulfonamide
• N-[(1Z)-3-[(4-ethoxyphenyl)amino]-4-oxo-1,4-dihydronaphthalen-1-ylidene]-4-methoxybenzene-1-sulfonamide
• N-[(1Z)-3-[(4-ethoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]-4-methoxybenzenesulfonamide
• AKOS001673297
• VU0489017-1
• SJ000035859
• AP-906/41638185
• (NZ)-N-[3-(4-ethoxyanilino)-4-oxonaphthalen-1-ylidene]-4-methoxybenzenesulfonamide
• CHEMBL590205

• Inchi： 1S/C25H22N2O5S/c1-3-32-19-10-8-17(9-11-19)26-24-16-23(21-6-4-5-7-22(21)25(24)28)27-33(29,30)20-14-12-18(31-2)13-15-20/h4-16,26H,3H2,1-2H3
• InChI Key： PELIJDKLTMBLRI-UHFFFAOYSA-N
• SMILES： C1(S(N=C2C3=C(C=CC=C3)C(=O)C(NC3=CC=C(OCC)C=C3)=C2)(=O)=O)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 462.12494298g/mol
• Monoisotopic Mass: 462.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 847
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 640.2±65.0 °C(Predicted)
• pka: -0.92±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(1Z)-3-(4-ethoxyphenyl)amino-4-oxo-1,4-dihydronaphthalen-1-ylidene-4-methoxybenzene-1-sulfonamide

Research Briefing on N-(1Z)-3-(4-ethoxyphenyl)amino-4-oxo-1,4-dihydronaphthalen-1-ylidene-4-methoxybenzene-1-sulfonamide (CAS: 518055-69-1)

N-(1Z)-3-(4-ethoxyphenyl)amino-4-oxo-1,4-dihydronaphthalen-1-ylidene-4-methoxybenzene-1-sulfonamide (CAS: 518055-69-1) is a novel sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique naphthalene-based structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic benefits.

The synthesis of N-(1Z)-3-(4-ethoxyphenyl)amino-4-oxo-1,4-dihydronaphthalen-1-ylidene-4-methoxybenzene-1-sulfonamide involves a multi-step process, starting with the condensation of 4-methoxybenzenesulfonyl chloride with a naphthalene-derived intermediate. The final product is obtained through a series of purification steps, including column chromatography and recrystallization, to ensure high purity and yield. The compound's structural integrity has been confirmed using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS).

Recent in vitro studies have demonstrated that N-(1Z)-3-(4-ethoxyphenyl)amino-4-oxo-1,4-dihydronaphthalen-1-ylidene-4-methoxybenzene-1-sulfonamide exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways. Specifically, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value in the nanomolar range, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents. Additionally, preliminary data indicate that this compound may also modulate the activity of certain kinases, further expanding its therapeutic potential.

In vivo studies using animal models have provided further insights into the compound's pharmacokinetic profile and therapeutic efficacy. N-(1Z)-3-(4-ethoxyphenyl)amino-4-oxo-1,4-dihydronaphthalen-1-ylidene-4-methoxybenzene-1-sulfonamide has demonstrated favorable bioavailability and a relatively long half-life, making it a suitable candidate for oral administration. Moreover, it has shown significant efficacy in reducing inflammation and pain in rodent models of arthritis, with minimal adverse effects observed at therapeutic doses.

Despite these promising findings, several challenges remain to be addressed. For instance, the compound's solubility in aqueous media is relatively low, which may limit its formulation options. Researchers are currently exploring various strategies to improve its solubility, such as the development of prodrugs or the use of nanoparticle-based delivery systems. Additionally, further studies are needed to fully elucidate the compound's mechanism of action and to assess its potential off-target effects.

In conclusion, N-(1Z)-3-(4-ethoxyphenyl)amino-4-oxo-1,4-dihydronaphthalen-1-ylidene-4-methoxybenzene-1-sulfonamide (CAS: 518055-69-1) represents a promising candidate for the development of novel therapeutic agents, particularly in the treatment of inflammatory diseases. Its unique chemical structure, potent enzyme inhibitory activity, and favorable pharmacokinetic profile make it a valuable subject for further research. Future studies should focus on optimizing its physicochemical properties, expanding its therapeutic applications, and advancing it through preclinical and clinical development stages.